Cas no 57730-95-7 (Benzenethiol, 2,3,4-trichloro-)

• Product Name: Benzenethiol, 2,3,4-trichloro-
• CAS No: 57730-95-7
• MF: C₆H₃Cl₃S
• MW: 213.51201748848
• CID: 4045950
• PubChem ID: 20347557
• Update Time: 2025-04-22

Benzenethiol, 2,3,4-trichloro- Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 2,3,4-trichloro-
• 2,3,4-trichlorobenzenethiol
• 57730-95-7
• 2,3,4-Trichlorobenzene-1-thiol
• DTXCID50556522
• SCHEMBL1950280
• trichlorothiophenol
• DTXSID90605765
• 27941-98-6

• MDL： MFCD00068908
• Inchi： 1S/C6H3Cl3S/c7-3-1-2-4(10)6(9)5(3)8/h1-2,10H
• InChI Key： PJFUHFZHSSLCTE-UHFFFAOYSA-N
• SMILES： C1(S)=CC=C(Cl)C(Cl)=C1Cl

Computed Properties

• Exact Mass: 211.902104Da
• Monoisotopic Mass: 211.902104Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 1Ų